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Compound of Interest

Compound Name: 2-(4-Nitrophenoxy)ethanol

CAS No.: 16365-27-8

Cat. No.: B102608

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(4-Nitrophenoxy)ethanol is a versatile organic compound with potential applications in

various research and development fields. Its chemical structure, featuring a p-nitrophenoxy

moiety, suggests its utility as a chromogenic substrate for various enzymatic assays,

particularly for hydrolases such as esterases and phosphatases, upon enzymatic cleavage of

the ether bond. This document provides detailed protocols for the synthesis of 2-(4-
Nitrophenoxy)ethanol and outlines a general methodology for its potential application in a

chromogenic enzyme assay. The provided protocols and data are intended to serve as a

foundational guide for researchers interested in exploring the utility of this compound.

Chemical and Physical Properties
The fundamental properties of 2-(4-Nitrophenoxy)ethanol are summarized in the table below.

This data is essential for its proper handling, storage, and use in experimental settings.
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Property Value Reference

CAS Number 16365-27-8 [1]

Molecular Formula C₈H₉NO₄ [1][2]

Molecular Weight 183.16 g/mol [1][2]

Appearance Light yellow solid [3]

Melting Point 60-62 °C [3]

Solubility
Soluble in organic solvents,

slightly soluble in water.
[3][4]

IUPAC Name 2-(4-nitrophenoxy)ethanol [1]

Synthesis Protocol
This protocol describes a method for the synthesis of 2-(4-Nitrophenoxy)ethanol via a

Williamson ether synthesis reaction between p-nitrophenol and 2-chloroethanol.

Materials:

p-Nitrophenol

2-Chloroethanol

Sodium hydroxide (NaOH)

Ethanol (absolute)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Stirring plate and stir bar
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Separatory funnel

Rotary evaporator

Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

Reaction Setup: In a 250 mL round-bottom flask, dissolve 13.9 g (0.1 mol) of p-nitrophenol in

100 mL of absolute ethanol.

Base Addition: While stirring, slowly add a solution of 4.0 g (0.1 mol) of sodium hydroxide in

50 mL of ethanol to the flask. Stir the mixture for 15 minutes at room temperature to form the

sodium p-nitrophenoxide salt.

Alkylation: To the resulting solution, add 8.05 g (0.1 mol) of 2-chloroethanol dropwise.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux for 4-6 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and remove

the ethanol using a rotary evaporator.

Extraction: Dissolve the residue in 100 mL of water and transfer it to a separatory funnel.

Extract the aqueous layer three times with 50 mL portions of diethyl ether.

Washing and Drying: Combine the organic extracts and wash them with 50 mL of 5% sodium

hydroxide solution, followed by 50 mL of brine. Dry the organic layer over anhydrous

magnesium sulfate.

Purification: Filter off the drying agent and evaporate the solvent under reduced pressure to

yield the crude product. The crude 2-(4-Nitrophenoxy)ethanol can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water).
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Synthesis of 2-(4-Nitrophenoxy)ethanol

p-Nitrophenol

RefluxNaOH in Ethanol

2-Chloroethanol

Work-up & Extraction Purification 2-(4-Nitrophenoxy)ethanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(4-Nitrophenoxy)ethanol.

Application: Chromogenic Enzyme Assay
(Theoretical)
While specific literature detailing the use of 2-(4-Nitrophenoxy)ethanol as an enzyme

substrate is not readily available, its structure is analogous to other p-nitrophenyl-based

chromogenic substrates. These substrates are widely used to assay the activity of hydrolytic

enzymes. Upon enzymatic cleavage of the ether bond in 2-(4-Nitrophenoxy)ethanol, the

release of p-nitrophenol, which is a yellow chromophore under alkaline conditions, can be

monitored spectrophotometrically. This principle can be applied to screen for and characterize

enzymes such as etherases.

The following is a generalized protocol for a hypothetical enzyme assay using 2-(4-
Nitrophenoxy)ethanol as a substrate. Note: This protocol is a template and requires

optimization and validation for any specific enzyme.

Principle:
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An enzyme (e.g., an etherase) catalyzes the hydrolysis of the ether bond in 2-(4-
Nitrophenoxy)ethanol, releasing p-nitrophenol and ethylene glycol. In an alkaline solution, p-

nitrophenolate is formed, which has a strong absorbance at 405 nm. The rate of increase in

absorbance at 405 nm is directly proportional to the enzyme activity.

Hypothetical Enzymatic Cleavage

2-(4-Nitrophenoxy)ethanol
(Colorless)

Enzyme
(e.g., Etherase)

Hydrolysis

p-Nitrophenol
(Yellow at alkaline pH)

Ethylene Glycol

Click to download full resolution via product page

Caption: Proposed enzymatic hydrolysis of 2-(4-Nitrophenoxy)ethanol.

Protocol: General Chromogenic Assay
Materials:

2-(4-Nitrophenoxy)ethanol

Enzyme solution (of unknown activity)

Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0)

Stop solution (e.g., 0.1 M NaOH)

96-well microplate

Microplate reader capable of measuring absorbance at 405 nm

Incubator

Procedure:
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Substrate Solution Preparation: Prepare a stock solution of 2-(4-Nitrophenoxy)ethanol
(e.g., 10 mM) in a suitable organic solvent (e.g., DMSO) and dilute it to the desired final

concentration in the assay buffer.

Enzyme Preparation: Prepare serial dilutions of the enzyme solution in the assay buffer.

Assay Setup: In a 96-well microplate, add 50 µL of the enzyme dilution to each well.

Initiation of Reaction: To each well, add 50 µL of the substrate solution to start the reaction.

Include a blank control with buffer instead of the enzyme solution.

Incubation: Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a

predetermined time (e.g., 30 minutes).

Termination of Reaction: Stop the reaction by adding 100 µL of the stop solution to each well.

The stop solution will raise the pH, leading to the development of the yellow color of the p-

nitrophenolate ion.

Measurement: Measure the absorbance of each well at 405 nm using a microplate reader.

Data Analysis: Subtract the absorbance of the blank from the absorbance of the samples.

The enzyme activity can be calculated using a standard curve of p-nitrophenol.

Hypothetical Quantitative Data
The following table presents hypothetical kinetic parameters that would need to be determined

experimentally for a given enzyme.
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Parameter Hypothetical Value Description

Km 0.5 mM

Michaelis constant,

representing the substrate

concentration at which the

reaction rate is half of Vmax.

Vmax 10 µmol/min/mg

Maximum rate of the reaction

when the enzyme is saturated

with the substrate.

Optimal pH 8.5
The pH at which the enzyme

exhibits maximum activity.

Optimal Temperature 40 °C

The temperature at which the

enzyme exhibits maximum

activity.

Experimental Workflow Diagram
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Enzyme Assay Workflow

Prepare Substrate Solution

Set up 96-well Plate

Prepare Enzyme Dilutions

Initiate Reaction

Incubate at Optimal Temperature

Stop Reaction with NaOH

Measure Absorbance at 405 nm

Analyze Data

Click to download full resolution via product page

Caption: General workflow for a chromogenic enzyme assay.

Safety Precautions
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2-(4-Nitrophenoxy)ethanol should be handled with appropriate safety precautions. It may

cause skin and eye irritation.[1] It is recommended to wear personal protective equipment,

including gloves, safety glasses, and a lab coat, when handling this compound. All work should

be performed in a well-ventilated fume hood. For detailed safety information, refer to the Safety

Data Sheet (SDS) provided by the supplier.

Conclusion
2-(4-Nitrophenoxy)ethanol presents a promising, yet underexplored, tool for researchers in

biochemistry and drug discovery. The protocols and conceptual framework provided herein

offer a starting point for its synthesis and potential application as a chromogenic substrate in

enzymatic assays. Further experimental validation is necessary to establish its utility for

specific enzymes and to determine its kinetic parameters. The development of assays based

on this compound could facilitate high-throughput screening of enzyme inhibitors and the

characterization of novel enzymatic activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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